Cas no 2308478-86-4 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• CAS No: 2308478-86-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6381968
• PubChem ID: 165820039
• Update Time: 2025-05-20

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• EN300-1581702
• 2308478-86-4
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-9-17(15-24(29)30)27-25(31)23(10-4-2)28-26(32)33-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,17,22-23H,3-4,9-10,15-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17-,23?/m0/s1
• InChI Key： DVYYGKBKSLUWAJ-NVHKAFQKSA-N
• SMILES： O(C(NC(C(N[C@H](CC(=O)O)CCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid

Compound CAS No. 2308478-86-4: (3S)-3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanamido]hexanoic Acid

The compound with CAS No. 2308478-86-4, known as (3S)-3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanamido]hexanoic acid, is a highly specialized organic molecule with significant applications in the field of peptide synthesis and biotechnology. This compound is notable for its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in peptide chemistry. The Fmoc moiety plays a critical role in controlling the reactivity of amino groups during peptide synthesis, ensuring precise assembly of complex peptide sequences.

Recent advancements in peptide-based drug delivery systems have highlighted the importance of such compounds in modern medicinal chemistry. The Fmoc group's ability to facilitate controlled deprotection has made it a cornerstone in the synthesis of bioactive peptides, including those with intricate stereochemical requirements. The (3S) configuration of this compound underscores its potential in generating enantiomerically pure peptides, which are essential for studying biological processes and developing therapeutic agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of amino acids with Fmoc-protected intermediates. The use of solid-phase synthesis techniques has significantly streamlined the production of such molecules, enabling researchers to explore their properties more efficiently. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity, particularly in large-scale production for pharmaceutical applications.

The biological activity of (3S)-3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanamido]hexanoic acid is closely tied to its role as a precursor in peptide assembly. Its ability to form stable amide bonds under mild conditions makes it an invaluable tool in the construction of bioactive molecules. Moreover, its compatibility with various coupling reagents and solvents has expanded its utility across diverse chemical platforms.

From an applications perspective, this compound has found extensive use in the development of bioconjugates and dendrimers, which are increasingly being explored for their potential in targeted drug delivery. Recent research has demonstrated that peptides synthesized using this compound exhibit enhanced stability and bioavailability, making them promising candidates for treating various diseases, including cancer and infectious disorders.

In conclusion, (3S)-3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanamido]hexanoic acid stands as a testament to the ingenuity of modern chemical synthesis and its pivotal role in advancing biotechnological research. As ongoing studies continue to uncover new applications and optimize synthetic methodologies, this compound will undoubtedly remain at the forefront of peptide-based drug discovery.